Cas no 1897868-93-7 (3-amino-3-cyclobutylcyclobutan-1-ol)

• Product Name: 3-amino-3-cyclobutylcyclobutan-1-ol
• CAS No: 1897868-93-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6322312
• PubChem ID: 115011431
• Update Time: 2025-05-21

3-amino-3-cyclobutylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutylcyclobutan-1-ol
• EN300-1803988
• 1897868-93-7

• Inchi： 1S/C8H15NO/c9-8(4-7(10)5-8)6-2-1-3-6/h6-7,10H,1-5,9H2
• InChI Key： GZHNYBFUKRIKQS-UHFFFAOYSA-N
• SMILES： OC1CC(C1)(C1CCC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-cyclobutylcyclobutan-1-ol

Exploring the Potential of 3-amino-3-cyclobutylcyclobutan-1-ol (CAS No. 1897868-93-7): A Versatile Building Block in Modern Chemistry

In the rapidly evolving field of organic synthesis, 3-amino-3-cyclobutylcyclobutan-1-ol (CAS No. 1897868-93-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This cyclobutane derivative, characterized by its amino and hydroxyl functional groups, offers a versatile scaffold for drug discovery, materials science, and agrochemical development. Researchers are increasingly drawn to its rigid cyclic framework, which can impart desirable pharmacokinetic properties to pharmaceutical candidates.

The compound's stereochemistry and hydrogen-bonding capabilities make it particularly valuable in designing small molecule therapeutics. Recent studies highlight its potential in addressing drug resistance challenges, a hot topic in medicinal chemistry circles. As the pharmaceutical industry seeks novel approaches to combat antibiotic resistance and cancer treatment breakthroughs, compounds like 3-amino-3-cyclobutylcyclobutan-1-ol are gaining attention for their ability to modulate protein-protein interactions.

From a synthetic chemistry perspective, the strained cyclobutane ring presents both challenges and opportunities. Advanced techniques such as photocatalysis and transition metal-catalyzed reactions are being explored to efficiently incorporate this motif into complex molecules. The compound's dual functionality (amine and alcohol) allows for diverse derivatization strategies, making it a valuable intermediate in multi-step syntheses.

In materials science applications, researchers are investigating how the conformational rigidity of 3-amino-3-cyclobutylcyclobutan-1-ol can influence polymer properties. Its incorporation into high-performance polymers may lead to materials with enhanced thermal stability and mechanical strength - key requirements for next-generation electronic components and sustainable packaging solutions.

The growing interest in bio-based chemicals has also brought attention to this compound. As industries seek alternatives to petrochemical-derived building blocks, cyclobutane-containing compounds derived from renewable resources could play an important role in green chemistry initiatives. This aligns with current market trends favoring environmentally friendly synthesis methods and sustainable pharmaceutical production.

Analytical characterization of 3-amino-3-cyclobutylcyclobutan-1-ol presents interesting challenges due to its conformational dynamics. Advanced techniques like NMR spectroscopy and X-ray crystallography are essential for determining its spatial configuration and understanding its molecular interactions. These studies contribute valuable data to the growing body of knowledge about strained ring systems in medicinal chemistry.

Looking ahead, the potential applications of 3-amino-3-cyclobutylcyclobutan-1-ol continue to expand. Its role in fragment-based drug discovery is particularly promising, as researchers seek to identify novel binding motifs for challenging biological targets. The compound's balanced lipophilicity and hydrogen bonding capacity make it an attractive candidate for addressing undruggable targets in oncology and neurodegenerative diseases.

As synthetic methodologies advance, we anticipate seeing more efficient routes to 3-amino-3-cyclobutylcyclobutan-1-ol and its derivatives. The development of catalytic asymmetric synthesis methods could provide access to enantiomerically pure forms, which would be invaluable for pharmaceutical applications. This aligns with the industry's growing emphasis on chiral drug development and stereoselective synthesis.

For researchers working with this compound, understanding its stability profile and storage requirements is crucial. Proper handling of the amino alcohol functionality ensures optimal results in downstream applications. Recent advances in moisture-sensitive chemistry and protective group strategies have improved the compound's utility in complex synthetic sequences.

The unique properties of 3-amino-3-cyclobutylcyclobutan-1-ol (CAS No. 1897868-93-7) position it as a compound with significant potential across multiple disciplines. As research continues to uncover new applications for this structurally intriguing molecule, it will likely play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and drug development.